Cas no 1805189-21-2 (Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1805189-21-2
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4878348
• Update Time: 2025-08-03

Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C11H11F2N3O2/c1-18-10(17)2-6-7(3-14)8(11(12)13)5-16-9(6)4-15/h5,11H,2-3,14H2,1H3
• InChI Key： OPYPPRCPILXUIE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(CC(=O)OC)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 0.2
• Topological Polar Surface Area: 89

Additional information on Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate

Research Briefing on Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805189-21-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridine derivatives as key intermediates in drug discovery and development. Among these, Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS: 1805189-21-2) has emerged as a compound of interest due to its versatile chemical properties and potential applications in the synthesis of biologically active molecules. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

The synthesis of Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate involves a multi-step process that leverages modern synthetic methodologies. Recent studies have optimized the reaction conditions to improve yield and purity, with particular attention to the introduction of the difluoromethyl group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary studies suggest that this pyridine derivative exhibits promising interactions with various enzymatic targets. For instance, its structural motifs align with known inhibitors of kinases and other signaling proteins, making it a candidate for the development of novel therapeutics in oncology and inflammatory diseases. Researchers have also explored its potential as a building block for the synthesis of more complex molecules, such as PROTACs (Proteolysis Targeting Chimeras), which represent a cutting-edge approach in targeted protein degradation.

Despite these promising findings, challenges remain in the scalable production and formulation of Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate. Current research efforts are directed toward addressing these issues, with a focus on green chemistry principles to minimize environmental impact. Additionally, in vivo studies are needed to fully elucidate the pharmacokinetic and pharmacodynamic profiles of this compound, which will be critical for its translation into clinical applications.

In conclusion, Methyl 4-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-3-acetate represents a valuable addition to the toolkit of medicinal chemists. Its unique chemical structure and potential biological activities make it a compound worthy of further investigation. As research progresses, it is anticipated that this molecule will contribute to the development of new therapeutic agents, addressing unmet medical needs in various disease areas.